Cas no 52112-82-0 (thiourea, (6-methyl-2-benzothiazolyl)- (9ci))

thiourea, (6-methyl-2-benzothiazolyl)- (9ci) structure
52112-82-0 structure
Product name:thiourea, (6-methyl-2-benzothiazolyl)- (9ci)
CAS No:52112-82-0
MF:C9H9N3S2
MW:223.317858457565
CID:936399
PubChem ID:12206748

thiourea, (6-methyl-2-benzothiazolyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

    • thiourea, (6-methyl-2-benzothiazolyl)- (9ci)
    • (6-methyl-1,3-benzothiazol-2-yl)thiourea
    • DTXSID60480445
    • 52112-82-0
    • SCHEMBL15993384
    • (6-methyl-benzothiazol-2-yl)-thiourea
    • 1-(6-methyl-1,3-benzothiazol-2-yl)thiourea
    • THIOUREA, (6-METHYL-2-BENZOTHIAZOLYL)-
    • n-(6-methyl-1,3-benzothiazol-2-yl)thiourea
    • LZWRIXAJVKFROK-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H9N3S2/c1-5-2-3-6-7(4-5)14-9(11-6)12-8(10)13/h2-4H,1H3,(H3,10,11,12,13)
    • InChI Key: LZWRIXAJVKFROK-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=S)N

Computed Properties

  • Exact Mass: 223.02378965g/mol
  • Monoisotopic Mass: 223.02378965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 111Ų

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